Cas no 1023815-81-7 (Methyl 2-amino-4-(chloromethyl)pyrimidine-5-carboxylate)

• Product Name: Methyl 2-amino-4-(chloromethyl)pyrimidine-5-carboxylate
• CAS No: 1023815-81-7
• MF: C₇H₈ClN₃O₂
• MW: 201.610320091248
• MDL: MFCD09880938
• CID: 5685148
• PubChem ID: 33702304
• Update Time: 2025-05-17

Methyl 2-amino-4-(chloromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1023815-81-7
• EN300-24803032
• methyl 2-amino-4-(chloromethyl)pyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 2-amino-4-(chloromethyl)-, methyl ester
• Methyl 2-amino-4-(chloromethyl)pyrimidine-5-carboxylate

• MDL： MFCD09880938
• Inchi： 1S/C7H8ClN3O2/c1-13-6(12)4-3-10-7(9)11-5(4)2-8/h3H,2H2,1H3,(H2,9,10,11)
• InChI Key： HQKFEBHVXAIJEU-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OC)=CN=C(N)N=1

Computed Properties

• Exact Mass: 201.0305042g/mol
• Monoisotopic Mass: 201.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 433.8±55.0 °C(Predicted)
• pka: 1.51±0.10(Predicted)

Additional information on Methyl 2-amino-4-(chloromethyl)pyrimidine-5-carboxylate

Comprehensive Overview of Methyl 2-amino-4-(chloromethyl)pyrimidine-5-carboxylate (CAS No. 1023815-81-7)

Methyl 2-amino-4-(chloromethyl)pyrimidine-5-carboxylate (CAS No. 1023815-81-7) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and carboxylate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyrimidine core with reactive substituents, makes it a valuable building block for drug discovery and material science.

In recent years, the demand for Methyl 2-amino-4-(chloromethyl)pyrimidine-5-carboxylate has surged due to its role in developing small-molecule inhibitors and heterocyclic compounds. Researchers are particularly interested in its potential for designing kinase inhibitors, a hot topic in oncology and inflammation research. The compound's CAS No. 1023815-81-7 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of Methyl 2-amino-4-(chloromethyl)pyrimidine-5-carboxylate involves multi-step organic reactions, often starting from readily available pyrimidine precursors. Its chloromethyl group allows for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in fragment-based drug design (FBDD), where modular compounds like this are prized for their scaffold flexibility.

From an industrial perspective, CAS No. 1023815-81-7 is gaining attention in green chemistry applications. Manufacturers are exploring eco-friendly production methods to meet the increasing demand while minimizing environmental impact. This aligns with global initiatives for sustainable chemical synthesis, a frequently searched topic among chemists and environmental scientists.

Analytical characterization of Methyl 2-amino-4-(chloromethyl)pyrimidine-5-carboxylate typically involves advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure the compound's purity and structural integrity, critical factors for research applications. The pyrimidine ring system's stability under various conditions makes this compound particularly useful for high-throughput screening platforms.

In the context of intellectual property, CAS No. 1023815-81-7 appears in numerous patent applications related to pharmaceutical compositions and agricultural chemicals. This reflects the compound's broad utility across different sectors. Recent publications highlight its use in developing novel antiviral agents, addressing a pressing need in infectious disease research.

The storage and handling of Methyl 2-amino-4-(chloromethyl)pyrimidine-5-carboxylate require standard laboratory precautions for organic intermediates. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. This practical aspect is often searched by laboratory technicians and research students working with similar compounds.

Market analysts note steady growth in the availability of CAS No. 1023815-81-7 from specialty chemical suppliers worldwide. The compound's price and purity specifications vary depending on application requirements, with pharmaceutical-grade material commanding premium prices. This economic aspect is particularly relevant for cost-sensitive research projects.

Future research directions for Methyl 2-amino-4-(chloromethyl)pyrimidine-5-carboxylate may explore its potential in bioconjugation chemistry and prodrug development. The compound's reactive sites offer opportunities for creating targeted delivery systems, a rapidly evolving field in precision medicine. These applications align with current searches for smart drug design approaches.

In conclusion, Methyl 2-amino-4-(chloromethyl)pyrimidine-5-carboxylate (CAS No. 1023815-81-7) represents an important chemical intermediate with diverse applications in life sciences. Its structural features and synthetic versatility continue to attract research interest across multiple disciplines, from drug discovery to material science. As chemical databases and research publications show increasing references to this compound, its significance in modern chemistry is clearly established.